Cas no 2228123-60-0 (2-amino-2-2-(methoxymethyl)oxan-2-ylethan-1-ol)

• Product Name: 2-amino-2-2-(methoxymethyl)oxan-2-ylethan-1-ol
• CAS No: 2228123-60-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6410308
• PubChem ID: 165666592
• Update Time: 2025-06-03

2-amino-2-2-(methoxymethyl)oxan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-(methoxymethyl)oxan-2-ylethan-1-ol
• 2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
• EN300-1738006
• 2228123-60-0

• Inchi： 1S/C9H19NO3/c1-12-7-9(8(10)6-11)4-2-3-5-13-9/h8,11H,2-7,10H2,1H3
• InChI Key： RPPPYVSLHBJDLB-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(CO)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-2-(methoxymethyl)oxan-2-ylethan-1-ol

Comprehensive Overview of 2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol (CAS No. 2228123-60-0)

2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol (CAS No. 2228123-60-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features an amino alcohol backbone integrated with a tetrahydropyran (oxane) ring, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₉H₁₉NO₃, highlights its potential for hydrogen bonding and solubility in polar solvents, which are critical properties for bioavailability in medicinal chemistry.

In recent years, the demand for chiral building blocks like 2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol has surged due to their role in synthesizing enantioselective drugs. Researchers are particularly interested in its stereochemical properties, as the compound's oxane ring and methoxymethyl substituent influence its conformational stability. This aligns with current trends in green chemistry, where sustainable synthesis methods for such intermediates are prioritized to reduce environmental impact. A common search query, such as "oxane derivatives in drug design," reflects this growing interest.

The compound's CAS No. 2228123-60-0 is frequently referenced in patent literature, underscoring its utility in protease inhibitor development and glycobiology. Its amino alcohol moiety is analogous to motifs found in antiviral and anticancer agents, making it a hotspot for structure-activity relationship (SAR) studies. For instance, users often search for "amino alcohol applications in pharmaceuticals" or "tetrahydropyran-based scaffolds," indicating its relevance in cutting-edge research.

From a synthetic perspective, 2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol can be prepared via reductive amination or ring-opening reactions of epoxides, methods that are optimized for high yield and purity. These processes are frequently discussed in forums focusing on organic synthesis optimization, another trending topic among chemists. Additionally, its logP value and hydrogen bond donor/acceptor count make it a candidate for computational drug design, addressing queries like "predicting solubility of amino alcohols."

In material science, the compound's oxane ring contributes to polymer rigidity, sparking interest in "bio-based polymers" research. Its methoxymethyl group further enhances compatibility with hydrophobic matrices, a feature explored in "smart material formulations." Such interdisciplinary applications align with the rise of convergence technologies, where chemistry meets engineering.

To conclude, 2-amino-2-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol (CAS No. 2228123-60-0) exemplifies the intersection of medicinal chemistry and sustainable synthesis. Its multifaceted utility—from drug intermediates to advanced materials—ensures its prominence in both academic and industrial settings. As search trends evolve, this compound will likely remain a focal point for innovations in targeted therapeutics and eco-friendly chemical processes.